Cas no 902277-96-7 (2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 902277-96-7
• MF: C₂₃H₁₇ClN₂O₄S
• MW: 452.910083532333
• CID: 6016408
• PubChem ID: 20869210
• Update Time: 2025-05-20

2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• 2-[3-(4-chlorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-phenylacetamide
• F3407-1981
• 902277-96-7
• VU0626336-1
• 2-(3-((4-chlorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• AKOS001821728
• 2-[3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide

• Inchi： 1S/C23H17ClN2O4S/c24-16-10-12-18(13-11-16)31(29,30)21-14-26(20-9-5-4-8-19(20)23(21)28)15-22(27)25-17-6-2-1-3-7-17/h1-14H,15H2,(H,25,27)
• InChI Key： GBUKTXYGFVDKPK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C2=C(C=CC=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 452.0597559g/mol
• Monoisotopic Mass: 452.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 902277-96-7, known as 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinolinone core, a sulfonyl group, and an acetamide moiety. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of quinolinone derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the 4-chlorobenzenesulfonyl group in this compound adds to its stability and bioavailability, making it a promising candidate for further research. Additionally, the N-phenylacetamide moiety enhances its solubility and ability to interact with biological targets, such as enzymes and receptors.

One of the most notable advancements in the study of this compound involves its application in targeted therapy. Researchers have explored its potential as an inhibitor of specific kinases involved in cancer cell proliferation. The quinolinone core has been shown to exhibit strong binding affinity to these enzymes, suggesting its role in disrupting critical cellular pathways. Furthermore, the sulfonyl group contributes to the molecule's selectivity, ensuring that it interacts specifically with its intended targets without affecting other cellular components.

The synthesis of 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound. This approach not only streamlines the production process but also reduces the environmental impact associated with traditional synthesis methods.

In terms of pharmacokinetics, this compound has demonstrated favorable absorption and distribution properties in preclinical models. Its ability to cross biological membranes efficiently makes it a strong candidate for oral administration. However, further studies are required to evaluate its metabolism and excretion profiles in humans.

Another area of interest is the potential use of this compound in combinatorial therapy. By combining it with other anticancer agents, researchers aim to enhance its efficacy while minimizing side effects. Initial experiments have shown synergistic effects when this compound is used in combination with chemotherapeutic drugs, suggesting a promising avenue for future research.

The structural versatility of 2-3-(4-chlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yli-N-acetamido also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a precursor for advanced materials such as metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

In conclusion, 2-(3-(4-chlorobenzenesulfonyl)-4-oxydihydroquinolinyl)-N-fenilacetamid is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it a valuable asset in drug discovery and materials science. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a significant role in advancing both therapeutic development and technological innovation.